Cas no 556020-42-9 (5-{(4-bromophenyl)sulfanylmethyl}-3-chloro-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene)

• Product Name: 5-{(4-bromophenyl)sulfanylmethyl}-3-chloro-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• CAS No: 556020-42-9
• MF: C₁₇H₁₄BrClN₂S₂
• MW: 425.793459415436
• CID: 3106130
• PubChem ID: 2461531
• Update Time: 2025-04-21

5-{(4-bromophenyl)sulfanylmethyl}-3-chloro-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

• <br>2-(4-Bromo-phenylsulfanylmethyl)-4-chloro-5,6,7,8-tetrahydro-benzo[4,5]thie no[2,3-d]pyrimidine
• 5-{(4-bromophenyl)sulfanylmethyl}-3-chloro-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• AKOS001074396
• EN300-06696
• Z56931781
• 2-(4-Bromo-phenylsulfanylmethyl)-4-chloro-5,6,7,8-tetrahydro-benzo[4,5]thieno[2,3-d]pyrimidine
• 5-([(4-BROMOPHENYL)SULFANYL]METHYL)-3-CHLORO-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0,2,7]TRIDECA-1(9),2,4,6-TETRAENE
• 5-{[(4-BROMOPHENYL)SULFANYL]METHYL}-3-CHLORO-8-THIA-4,6-DIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2,4,6-TETRAENE
• G40486
• 556020-42-9
• 5-{[(4-bromophenyl)sulfanyl]methyl}-3-chloro-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
• 2-[(4-bromophenyl)sulfanylmethyl]-4-chloro-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine

• Inchi： 1S/C17H14BrClN2S2/c18-10-5-7-11(8-6-10)22-9-14-20-16(19)15-12-3-1-2-4-13(12)23-17(15)21-14/h5-8H,1-4,9H2
• InChI Key： WSYYMAQOXRQPBB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCC1=NC(=C2C(=N1)SC1CCCCC=12)Cl

Computed Properties

• Exact Mass: 423.94703Da
• Monoisotopic Mass: 423.94703Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 79.3Ų